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Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
methiozolin, a selective, systemic herbicide. Adherence to these procedures is critical for
ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory
compliance. This guide is intended for professionals in research, scientific, and drug
development fields who may handle methiozolin in laboratory quantities.

Immediate Safety and Handling Precautions

Methiozolin is categorized as a substance that requires careful handling. It can cause skin and
serious eye irritation, and may cause respiratory irritation.[1] It is also toxic to aquatic life with
long-lasting effects.[1] Therefore, appropriate personal protective equipment (PPE) must be
worn at all times when handling this chemical.

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.
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In case of exposure, follow these first-aid measures immediately:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[1]

 After skin contact: Wash with plenty of water and soap. If skin irritation occurs, get medical
advice.[1]

 If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
control center or doctor if you feel unwell.[1]

Quantitative Data on Methiozolin

The following table summarizes key quantitative data for methiozolin, providing a quick
reference for its physical, chemical, and environmental properties.

Property Value Reference(s)
Chemical Formula C17H17F2NO2S [2]
Molecular Weight 337.4 g/mol [2]
Appearance White crystalline solid [3]
Water Solubility (20°C) 1.6 mg/L [2][4]
Octanol-Water Partition

. 3.9 [21[5]
Coefficient (log P)
Soil Half-Life (Aerobic, 20°C) 47.1 to 185 days [4]
Soil Half-Life (Anaerobic,

79.6 to 236 days [4]

20°C)

) ) Met-3, Met-6, Met-7, DFBA,
Major Degradation Products _ [4]
and DFBA acid

Laboratory Disposal Protocol for Methiozolin Waste

The proper disposal of methiozolin waste generated in a laboratory is a multi-step process
that emphasizes segregation, proper containment, and coordination with your institution's
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Environmental Health and Safety (EHS) office. Under no circumstances should methiozolin or
its solutions be poured down the drain.[6]

Step 1: Waste Segregation

Proper segregation is the first and most critical step in managing chemical waste.
o Solid Methiozolin Waste:

o This includes unused or expired pure methiozolin, and grossly contaminated items such
as weighing boats, contaminated gloves, and absorbent paper.

o Collect this waste in a dedicated, clearly labeled, and sealable hazardous waste container.
The container should be made of a material compatible with methiozolin.

e Liquid Methiozolin Waste:

o This includes stock solutions, experimental solutions containing methiozolin, and the first
rinse of any contaminated labware.

o Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container. The
container material should be chemically resistant (e.g., high-density polyethylene).

e Contaminated Labware:

o Glassware and other reusable equipment that has come into contact with methiozolin
should be decontaminated.

o Perform an initial rinse with a suitable solvent (e.g., acetone or methanol) and collect this
rinsate as hazardous liquid waste.

o Follow with a triple rinse using a laboratory detergent and water. The subsequent rinsates
may be disposed of down the drain, but consult your institutional EHS guidelines for
specific requirements.

Step 2: Container Selection and Labeling
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Container Choice: Use containers that are in good condition, compatible with methiozolin,
and have a secure, tight-fitting lid.[7]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Methiozolin," and the approximate concentration and quantity. Also,
include the date the waste was first added to the container.

Step 3: Temporary Storage in a Satellite Accumulation
Area (SAA)

Store the labeled hazardous waste containers in a designated Satellite Accumulation Area
within the laboratory.[8]

The SAA should be at or near the point of waste generation and under the control of the
laboratory personnel.[8]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.
Methiozolin is incompatible with strong acids, strong bases, and strong oxidizing agents.[1]

Step 4: Arrange for Disposal

Once the waste container is full or has been in storage for a designated period (as per your
institution's policy), contact your EHS office to arrange for a waste pickup.

Do not attempt to treat or dispose of the methiozolin waste yourself through chemical
inactivation unless you have a specific, EHS-approved protocol for doing so. While the
isoxazole ring in methiozolin may be susceptible to cleavage under basic or reducing
conditions, the byproducts and reaction safety have not been established for a laboratory
setting.[9]

Decontamination of Laboratory Equipment

All laboratory equipment that has been in contact with methiozolin must be thoroughly

decontaminated before being removed from the laboratory for servicing, surplus, or disposal.

Initial Decontamination: Wipe down all accessible surfaces of the equipment with a cloth
dampened with a suitable solvent (e.g., acetone or methanol) to remove any residual
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methiozolin. Collect these wipes as solid hazardous waste.

o Secondary Cleaning: Wash the equipment with a laboratory-grade detergent and water.
» Final Rinse: Rinse thoroughly with deionized water.

e Labeling: Attach a "Decontaminated" tag to the equipment, indicating the date and method of
decontamination.

Methiozolin Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of methiozolin waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methiozolin waste in a laboratory.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and environmentally responsible disposal of methiozolin, fostering a culture of safety and
sustainability within the scientific community. Always consult your institution's specific chemical
hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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